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storage and stability of Triafur compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triafur

CAS No.: 712-68-5

Cat. No.: S574927

Chemical Profile of Triafur

For a quick reference, here are the core identifiers and structural details of Triafur:

Property Description

IUPAC Name 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine [1]

CAS Number 712-68-5 [1]

Molecular Formula CeHaN2Os3S [1]

Molecular Weight 212.19 g/mol [1]

Structure A 1,3,4-thiadiazole ring linked to a 5-nitrofuran ring [1]

SMILES C1=C(OC(=C1)N+[O-])C2=NN=C(S2)N [1]

Mode of Action Binds to tubulin, disrupting microtubule assembly and mitosis [1]

Recommended Storage & Handling Guidelines

Based on its structural features, you should establish and validate the following storage conditions.
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¢ General Storage Conditions: Store as a solid in a cool, dry, and dark place. A refrigerator at 2-8°C
is often a suitable starting point for long-term storage of research compounds [2].

e Container: Use a tightly sealed, light-resistant container (e.g., amber glass vial) to protect from
moisture and light-induced degradation, which is a concern for nitrofuran derivatives [1].

¢ Handling: Standard personal protective equipment (PPE) including a lab coat, gloves, and safety
glasses is recommended.

Experimental Workflow for Stability Assessment

For a systematic study, you can adapt the following high-level workflow. The diagram below outlines the key

phases.
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(Start: Stability Study DesigrD

Define study parameters:
-Temperature
-Humidity
-Light exposure
-Time points

Prepare sample aliquots
in appropriate vials

Place samples in
controlled stability chambers

'

Withdraw samples ]
S

at predetermined interval

(Perform analytical testing)

Analyze data for
decomposition products

(Establish degradation profile)

Determine optimal
storage conditions
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Frequently Asked Questions

Here are some anticipated questions and troubleshooting tips based on common lab challenges.

e What is the primary stability concern with Triafur? The nitrofuran moiety in its structure can be
sensitive to light and hydrolysis [1]. Decomposition can lead to loss of activity and invalidate

experimental results.

e How should I prepare a stock solution of Triafur? The search results do not specify a preferred
solvent. You will need to experimentally determine solubility in common solvents like DMSO,

methanol, or buffers. Prepare small, aliquoted stock solutions to avoid repeated freeze-thaw cycles.

e My experimental results with Triafur are inconsistent. What could be the cause? This could
indicate compound degradation. First, check the integrity of your stock powder and solutions using an

analytical technique like HPLC or TLC and compare against a fresh standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Buy Triafur | 712-68-5 [smolecule.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s574927?utm_src=pdf-body-img
https://www.smolecule.com/products/s574927?utm_src=pdf-body
https://www.smolecule.com/products/s574927
https://www.smolecule.com/products/s574927?utm_src=pdf-body
https://www.smolecule.com/products/s574927?utm_src=pdf-body
https://www.smolecule.com/products/s574927?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s574927
https://www.smolecule.com/products/s574927?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

2. Pharmaceutical Stability And Storage Services Market Size, Future...

[strategicrevenueinsights.com]

To cite this document: Smolecule. [storage and stability of Triafur compounds]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b574927#storage-and-stability-of-

triafur-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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